Cas no 338393-00-3 (4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine)
4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine Chemical and Physical Properties
Names and Identifiers
-
- Thiomorpholine, 4-[4-(4-fluorophenyl)-2-thiazolyl]-
- 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine
-
- MDL: MFCD01315303
- Inchi: 1S/C13H13FN2S2/c14-11-3-1-10(2-4-11)12-9-18-13(15-12)16-5-7-17-8-6-16/h1-4,9H,5-8H2
- InChI Key: IPHXTOIAKFRZBQ-UHFFFAOYSA-N
- SMILES: N1(C2=NC(C3=CC=C(F)C=C3)=CS2)CCSCC1
Experimental Properties
- Density: 1.314±0.06 g/cm3(Predicted)
- Boiling Point: 447.0±55.0 °C(Predicted)
- pka: 5.34±0.10(Predicted)
4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB299404-100 mg |
4-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]thiomorpholine; . |
338393-00-3 | 100 mg |
€221.50 | 2023-07-20 | ||
| abcr | AB299404-100mg |
4-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]thiomorpholine; . |
338393-00-3 | 100mg |
€283.50 | 2025-02-17 | ||
| Ambeed | A897616-1g |
4-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]thiomorpholine |
338393-00-3 | 90% | 1g |
$350.0 | 2024-04-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00888657-1g |
4-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]thiomorpholine |
338393-00-3 | 90% | 1g |
¥2401.0 | 2023-03-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1375306-1g |
4-(4-(4-Fluorophenyl)thiazol-2-yl)thiomorpholine |
338393-00-3 | 90% | 1g |
¥3361.00 | 2024-05-18 | |
| Enamine | EN300-22865440-0.05g |
4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]thiomorpholine |
338393-00-3 | 95% | 0.05g |
$148.0 | 2024-06-20 |
4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine
Chemical and Biological Exploration of 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine (CAS No. 338393-00-3)
The compound 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine, identified by the CAS number 338393-00-3, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, featuring a morpholine scaffold linked to a thiazole ring system further substituted with a fluorophenyl group, has garnered attention in the scientific community due to its structural complexity and potential biological activity. The presence of the fluorine atom in the aromatic ring introduces unique electronic and steric properties, which can significantly influence the compound's interactions with biological targets.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazole moiety, known for its presence in numerous bioactive molecules, contributes to the compound's overall pharmacophore. Thiazoles are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties, making them a valuable component in medicinal chemistry. The morpholine ring, on the other hand, is often incorporated into drugs for its ability to enhance solubility and bioavailability, as well as its role in stabilizing certain pharmacophoric moieties.
The specific arrangement of these functional groups in 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine suggests potential applications in various therapeutic areas. For instance, the combination of a fluorinated aromatic ring with a thiazolylthiomorpholine core could modulate receptor binding affinities or enzyme inhibition kinetics. Such structural features are often exploited to achieve higher selectivity and efficacy in drug design.
In the realm of academic research, this compound has been studied for its interaction with specific biological pathways. Preliminary computational studies have suggested that the fluorine-substituted phenyl ring may engage in hydrophobic interactions or π-stacking with target proteins, while the morpholine and thiazole rings could form hydrogen bonds or participate in other non-covalent interactions. These insights are crucial for rationalizing molecular recognition processes and designing experiments to validate biological activity.
The synthesis of 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions to establish the thiazole-thiomorpholine linkage, followed by fluorophenyl group introduction via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The use of advanced purification techniques like column chromatography ensures high-purity material suitable for downstream applications.
From a pharmaceutical development perspective, the potential of this compound is further underscored by its structural diversity relative to existing therapeutics. The incorporation of both fluorine and sulfur atoms into a morpholine-thiazole framework provides a novel chemical space that may lead to compounds with distinct mechanisms of action. This is particularly relevant in addressing multidrug resistance or targeting understudied biological pathways.
Recent publications have begun to explore the pharmacokinetic properties of derivatives similar to 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine. Studies indicate that modifications at the fluorophenyl ring can significantly impact metabolic stability and oral bioavailability. These findings are critical for translating preclinical findings into clinical success, as poor pharmacokinetic profiles can render even biologically active compounds ineffective.
The role of computational chemistry in optimizing this class of compounds cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding modes and affinity scores for various targets, thereby guiding synthetic efforts toward more promising candidates. Additionally, virtual screening algorithms have been employed to identify analogs with enhanced properties based on large chemical databases.
In conclusion, 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine (CAS No. 338393-00-3) exemplifies how intricate molecular architectures can lead to innovative drug candidates. Its unique combination of heterocyclic systems and functional groups positions it as a valuable scaffold for further exploration in medicinal chemistry. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will undoubtedly play a pivotal role in advancing therapeutic interventions across multiple disease areas.
338393-00-3 (4-4-(4-fluorophenyl)-1,3-thiazol-2-ylthiomorpholine) Related Products
- 918146-25-5(Acetamide, N-[2-[[4-(4-fluorophenyl)-2-thiazolyl]amino]ethyl]-)
- 69389-14-6(1-(4-Phenyl-1,3-thiazol-2-yl)piperazine)
- 887625-31-2(Piperidine, 1-[4-(3-fluorophenyl)-2-thiazolyl]-, dihydrochloride)
- 887625-78-7(Piperazine, 1-[4-(3-methylphenyl)-2-thiazolyl]-)
- 75654-98-7(2-Thiazolamine,N,N-diethyl-4-phenyl-)
- 887625-58-3(Piperazine, 1-[4-(2,3-difluorophenyl)-2-thiazolyl]-, monohydrochloride)
- 887625-23-2(Piperazine, 1-[4-(3-fluorophenyl)-2-thiazolyl]-)
- 887625-36-7(Piperidine, 1-[4-(4-fluorophenyl)-2-thiazolyl]-)
- 887625-52-7(Piperazine, 1-[4-(2,4-difluorophenyl)-2-thiazolyl]-)
- 887625-32-3(Piperidine, 1-[4-(3-fluorophenyl)-2-thiazolyl]-)